Cas no 1525421-76-4 (1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone)

• Product Name: 1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone
• CAS No: 1525421-76-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4828164
• PubChem ID: 68337001
• Update Time: 2025-06-08

1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazo[4,5-b]pyridin-6-yl)ethanone
• 1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone

• Inchi： 1S/C8H7N3O/c1-5(12)6-2-7-8(9-3-6)11-4-10-7/h2-4H,1H3,(H,9,10,11)
• InChI Key： BCBXXSWWYFFAPP-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6

Additional information on 1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone

1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone: A Comprehensive Overview

1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone, also known by its CAS number 1525421-76-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a wide range of applications. The structure of 1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone consists of an imidazo[4,5-b]pyridine ring system fused with a pyridine ring and an ethanone group, making it a versatile molecule for various chemical and biological studies.

The synthesis of 1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone typically involves multi-step reactions, often utilizing coupling agents or transition metal catalysts to achieve the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, which has been pivotal in exploring its potential applications. The molecule's unique electronic properties and structural features make it an ideal candidate for studying photophysical behaviors, redox reactions, and interactions with biological systems.

One of the most promising areas of research involving 1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone is its application in drug discovery. Researchers have investigated its potential as a kinase inhibitor due to its ability to bind to specific protein targets. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases involved in cellular signaling pathways. This property makes it a valuable lead compound for developing therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone has also been explored for its role in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to absorb and emit light at specific wavelengths has been leveraged to enhance the efficiency and stability of these devices.

The chemical stability of 1-(1H-Imidazo[4,5-b]pyridin-6-yl)ethanone under various conditions has also been a topic of interest. Studies have demonstrated that the compound exhibits remarkable thermal stability, making it suitable for high-temperature applications. Furthermore, its resistance to oxidation and reduction under physiological conditions suggests its potential as a stabilizing agent in drug delivery systems.

From an environmental perspective, the biodegradability and toxicity of 1-(1H-Imidazo[4,5-b]pyridin-6-yll ethanone have been evaluated in recent studies. Results indicate that the compound undergoes slow degradation under aerobic conditions but poses minimal toxicity to aquatic organisms at concentrations typically encountered in industrial settings. These findings are crucial for ensuring the safe handling and disposal of this compound in manufacturing processes.

Looking ahead, the continued exploration of 1-(1H-imidazo[4,5-b]pyridin -6-yll ethanone is expected to uncover new applications across diverse fields. Its unique combination of chemical properties positions it as a valuable tool for advancing both fundamental research and applied technologies. As researchers delve deeper into its structure-function relationships and interaction mechanisms, the potential for groundbreaking discoveries remains immense.